molecular formula C13H16N2O B6613975 2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile CAS No. 204079-07-2

2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile

Cat. No. B6613975
CAS RN: 204079-07-2
M. Wt: 216.28 g/mol
InChI Key: XRURMKAXJNHRPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(Hydroxymethyl)piperidin-1-yl]benzonitrile, also known as HMPB, is a versatile organic compound with a variety of applications in scientific research and industrial production. HMPB is a derivative of benzonitrile, a heterocyclic aromatic compound, and is composed of two nitrogen atoms, two carbon atoms, four hydrogen atoms, and one oxygen atom. HMPB has a wide range of uses in organic synthesis, pharmaceuticals, and materials science, due to its low toxicity, high solubility, and low reactivity.

Scientific Research Applications

Regioselective Synthesis

The compound has been used in the regioselective epoxide ring opening during the stereospecific scale-up synthesis of BMS-960, a potent and selective isoxazole-containing S1P1 receptor agonist. The synthesis involves enzymatic reduction and regioselective epoxide ring-opening reactions, showcasing the compound's utility in complex organic syntheses (Hou et al., 2017).

Histamine H3 Antagonism

Compounds including 2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile have been synthesized as potent H3 antagonists. These compounds, with a 4-phenoxypiperidine core, act as conformationally restricted versions of the 3-amino-1-propanol moiety, which is common to many non-imidazole histamine H3 ligands. Their potency and selectivity make them candidates for further pharmacological evaluation (Dvorak et al., 2005).

CCR5 Antagonist Synthesis

The compound has been involved in the preparation of novel non-peptide CCR5 antagonists. The synthesis process and structural characterization of these antagonists highlight their potential application in treating conditions like HIV (Bi, 2014).

properties

IUPAC Name

2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16N2O/c14-9-12-3-1-2-4-13(12)15-7-5-11(10-16)6-8-15/h1-4,11,16H,5-8,10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRURMKAXJNHRPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CO)C2=CC=CC=C2C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

216.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile
Reactant of Route 2
Reactant of Route 2
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile
Reactant of Route 3
Reactant of Route 3
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile
Reactant of Route 4
Reactant of Route 4
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile
Reactant of Route 5
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile
Reactant of Route 6
Reactant of Route 6
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.